Cas no 71203-35-5 (ML141)

• Product Name: ML141
• CAS No: 71203-35-5
• Molecular Formula: C₂₂H₂₁N₃O₃S
• Molecular Weight: 407.4854
• MDL: MFCD05987165
• CID: 2089442
• PubChem ID: 329825402

ML141 Properties

Names and Identifiers

• ML 141
• 4-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benze nesulfonamide
• CID-2950007
• ML-141
• 4-[4,5-Dihydro-5-(4-methoxyphenyl)-3-phenyl-1H-pyrazol-1-yl]-benzenesulfonamide
• CID2950007
• ML141
• 4-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• MLS000693334
• MLS002699035
• KUC103352N-2
• SMR000299863
• 4-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide
• QBNZBMVRFYREHK-UHFFFAOYSA-N
• MLS006011906
• cid_2950007
• BDBM43220
• AOB1515
• KUC103352N
• HMS2688G07
• BCP13193
• SBB085162
• s7686
• STL259581
• 2551AH
• KUC10

• MDL： MFCD05987165
• InChIKey： QBNZBMVRFYREHK-UHFFFAOYSA-N
• Inchi： 1S/C22H21N3O3S/c1-28-19-11-7-17(8-12-19)22-15-21(16-5-3-2-4-6-16)24-25(22)18-9-13-20(14-10-18)29(23,26)27/h2-14,22H,15H2,1H3,(H2,23,26,27)
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=N1)(N([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Heavy Atom Count: 29
• Complexity: 668
• Topological Polar Surface Area: 93.4

Experimental Properties

• Boiling Point: 622.9±65.0°C at 760 mmHg
• Melting Point: 216 ºC (ethanol )
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),